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Compound of Interest

Compound Name: DI-tert-OCTYL DISULFIDE

CAS No.: 29956-99-8

Cat. No.: B1330199

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Di-tert-octyl disulfide (CAS No. 29956-99-8), with the IUPAC name 2,2,4-trimethyl-4-(2,4,4-

trimethylpentan-2-yldisulfanyl)pentane, is an organosulfur compound. Its highly branched

tertiary octyl groups confer specific physical and chemical properties that are of interest in

various industrial and research applications, including as a lubricant additive and in material

science. Accurate spectroscopic characterization is fundamental to confirming its molecular

structure and purity. This guide provides a summary of the expected spectroscopic data (NMR,

IR, MS) for di-tert-octyl disulfide and outlines the standard experimental protocols for their

acquisition.

It is important to note that while the existence of this compound is confirmed by its CAS registry

number and commercial availability, detailed experimental spectroscopic data is not widely

available in public scientific databases and literature. The data presented herein is largely

based on predictive models and the analysis of analogous structures.
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Data Presentation
The following tables summarize the expected quantitative data for the spectroscopic analysis of

di-tert-octyl disulfide.

Table 1: Predicted ¹H NMR Spectroscopic Data

Chemical Shift
(ppm)

Multiplicity Integration Assignment

~1.0 - 1.2 Singlet 18H C(CH₃)₃

~1.4 - 1.6 Singlet 12H S-C(CH₃)₂

~1.8 - 2.0 Singlet 4H -CH₂-

Predicted for a solution in CDCl₃ with TMS as an internal standard.

Table 2: Predicted ¹³C NMR Spectroscopic Data

Chemical Shift (ppm) Assignment

~31 - 33 C(CH₃)₃

~35 - 38 C(CH₃)₃

~50 - 55 S-C(CH₃)₂

~58 - 62 -CH₂-

~75 - 80 S-C(CH₃)₂

Predicted for a solution in CDCl₃.

Table 3: Predicted Infrared (IR) Spectroscopy Data
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Wavenumber (cm⁻¹) Intensity Assignment

2960 - 2850 Strong
C-H stretching (from alkyl

groups)

1470 - 1450 Medium C-H bending (CH₂ and CH₃)

1390 - 1365 Medium
C-H bending (gem-dimethyl

and tert-butyl)

~500 - 400 Weak S-S stretching

Predicted for a neat liquid film.

Table 4: Predicted Mass Spectrometry (MS) Data

m/z Ratio Relative Abundance Assignment

290.21 Low [M]⁺ (Molecular Ion)

177.12 High
[C₈H₁₇S-S]⁺ or [C₈H₁₇S]⁺

fragment

145.13 High
[C₈H₁₇S]⁺ fragment from S-S

bond cleavage

113.13 Medium
[C₈H₁₇]⁺ (tert-octyl cation) from

C-S bond cleavage

57.07 High

[C₄H₉]⁺ (tert-butyl cation), a

stable fragment from the tert-

octyl group

Predicted for Electron Ionization (EI) source. The fragmentation of highly branched alkanes

often leads to a very low abundance of the molecular ion.

Experimental Protocols
Detailed methodologies for the key spectroscopic techniques are provided below.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To determine the carbon-hydrogen framework of the molecule.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) equipped with a

broadband probe.

Procedure:

Sample Preparation:

Dissolve approximately 5-10 mg of di-tert-octyl disulfide in about 0.6-0.7 mL of a

deuterated solvent (e.g., chloroform-d, CDCl₃).

Add a small amount of an internal standard, such as tetramethylsilane (TMS), if not

already present in the solvent.

Transfer the solution to a clean, dry 5 mm NMR tube.

Data Acquisition:

Insert the sample into the spectrometer.

Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve

homogeneity.

Acquire a ¹H NMR spectrum using a standard pulse sequence. Typical parameters include

a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and an appropriate number of

scans (e.g., 8-16) to achieve a good signal-to-noise ratio.

Acquire a ¹³C NMR spectrum using a proton-decoupled pulse sequence. A larger number

of scans will be required due to the lower natural abundance of ¹³C.

Data Processing:

Apply Fourier transformation to the acquired free induction decays (FIDs).

Phase the resulting spectra and perform baseline correction.
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Calibrate the chemical shift scale using the internal standard (TMS at 0 ppm).

Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

Identify the chemical shifts and multiplicities of the signals.

Infrared (IR) Spectroscopy
Objective: To identify the functional groups present in the molecule.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer, often equipped with an

Attenuated Total Reflectance (ATR) accessory.

Procedure:

Sample Preparation (ATR method):

Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and

allowing it to dry completely.

Place a small drop of liquid di-tert-octyl disulfide directly onto the ATR crystal.

Data Acquisition:

Collect a background spectrum of the clean, empty ATR crystal.

Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-

to-noise ratio over a standard spectral range (e.g., 4000-400 cm⁻¹).

Data Processing:

The instrument software will automatically ratio the sample spectrum against the

background spectrum to produce the final absorbance or transmittance spectrum.

Identify the characteristic absorption bands and their corresponding wavenumbers.

Mass Spectrometry (MS)
Objective: To determine the molecular weight and fragmentation pattern of the molecule.
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Instrumentation: A mass spectrometer, often coupled with a gas chromatograph (GC-MS) for

sample introduction and separation.

Procedure:

Sample Preparation:

Prepare a dilute solution of di-tert-octyl disulfide in a volatile organic solvent (e.g.,

hexane or dichloromethane).

Data Acquisition (GC-MS):

Inject a small volume (e.g., 1 µL) of the solution into the GC inlet.

The sample is vaporized and separated on a capillary column.

The separated compound elutes from the GC and enters the ion source of the mass

spectrometer.

In the ion source (typically Electron Ionization - EI), the molecules are bombarded with

high-energy electrons, causing ionization and fragmentation.

The resulting ions are separated by their mass-to-charge ratio (m/z) in the mass analyzer

and detected.

Data Processing:

Analyze the resulting mass spectrum.

Identify the molecular ion peak ([M]⁺) to determine the molecular weight.

Analyze the fragmentation pattern to deduce the structure of the molecule. The

fragmentation of highly branched alkanes often results in the preferential cleavage at

branching points to form stable carbocations.

Mandatory Visualization
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The following diagram illustrates a logical workflow for the comprehensive spectroscopic

analysis of di-tert-octyl disulfide.
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Caption: Workflow for the spectroscopic characterization of di-tert-octyl disulfide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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